Cas no 1421602-48-3 (methyl 2-(3-amino-2,3-dihydro-1-benzofuran-2-yl)acetate)

• Product Name: methyl 2-(3-amino-2,3-dihydro-1-benzofuran-2-yl)acetate
• CAS No: 1421602-48-3
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5218695
• PubChem ID: 71755981
• Update Time: 2025-06-11

methyl 2-(3-amino-2,3-dihydro-1-benzofuran-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranacetic acid, 3-amino-2,3-dihydro-, methyl ester
• Methyl 2-(3-amino-2,3-dihydrobenzofuran-2-yl)acetate
• methyl 2-(3-amino-2,3-dihydro-1-benzofuran-2-yl)acetate

• Inchi： 1S/C11H13NO3/c1-14-10(13)6-9-11(12)7-4-2-3-5-8(7)15-9/h2-5,9,11H,6,12H2,1H3
• InChI Key： JUUWPGXFNPVDEV-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(N)C1CC(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(3-amino-2,3-dihydro-1-benzofuran-2-yl)acetate

Methyl 2-(3-Amino-2,3-dihydro-1-benzofuran-2-yl)acetate: An Overview of CAS No. 1421602-48-3

Methyl 2-(3-amino-2,3-dihydro-1-benzofuran-2-yl)acetate (CAS No. 1421602-48-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 2-(3-amino-2,3-dihydro-1-benzofuran-2-yl)acetate is defined by a benzofuran core linked to an amino group and an ester moiety. The benzofuran ring system, a six-membered ring fused with a five-membered oxygen-containing ring, imparts significant stability and bioactivity to the molecule. The presence of the amino group and the ester functionality further enhances its reactivity and functional versatility.

Recent studies have highlighted the pharmacological properties of methyl 2-(3-amino-2,3-dihydro-1-benzofuran-2-yl)acetate. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception.

In addition to its anti-inflammatory and analgesic effects, methyl 2-(3-amino-2,3-dihydro-1-benzofuran-2-yl)acetate has also shown promise as a potential antitumor agent. Preclinical studies have indicated that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. This makes it a valuable candidate for further investigation in oncology research.

The synthesis of methyl 2-(3-amino-2,3-dihydro-1-benzofuran-2-yl)acetate involves several well-established organic reactions. One common synthetic route involves the condensation of 3-aminochroman with methyl bromoacetate followed by deprotection steps to yield the final product. The efficiency and scalability of this synthetic pathway have been optimized to facilitate large-scale production for both research and commercial purposes.

From a pharmacokinetic perspective, methyl 2-(3-amino-2,3-dihydro-1-benzofuran-2-yl)acetate exhibits favorable properties such as good solubility, stability, and bioavailability. These characteristics are crucial for ensuring effective drug delivery and therapeutic efficacy. Moreover, its low toxicity profile makes it a suitable candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-(3-amino-2,3-dihydro-1-benzofuran-2-yl)acetate in various disease models. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing significant relief from symptoms without major adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent.

In conclusion, methyl 2-(3-amino-2,3-dihydro-1-benzofuran-2-yl)acetate (CAS No. 1421602-48-3) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and diverse pharmacological activities make it a valuable compound for further research and development. As ongoing studies continue to uncover its full potential, it is anticipated that this compound will play a significant role in the discovery and development of new therapeutic strategies for various diseases.